PSB-1491

• Molecular Formula: C15H11Cl2N3O
• Molecular Weight: 320.2 g/mol
• InChI: InChI=1S/C15H11Cl2N3O/c1-20-14-5-2-9(6-10(14)8-18-20)15(21)19-11-3-4-12(16)13(17)7-11/h2-8H,1H3,(H,19,21)
• InChIKey: OIDIFCINLNNUKU-UHFFFAOYSA-N

PSB-1491: Subnanomolar, Reversible MAO-B Inhibitor for Neurodegenerative Research Procurement

PSB-1491 (N-(3,4-dichlorophenyl)-1-methyl-1H-indazole-5-carboxamide) is a synthetic indazole-5-carboxamide that acts as a highly potent, selective, competitive, and reversible inhibitor of human monoamine oxidase B (MAO-B) [1]. It belongs to a class of small-molecule MAO-B inhibitors developed as research tools and potential therapeutics for Parkinson's disease and other neurodegenerative disorders. PSB-1491 is distinguished from clinically established MAO-B inhibitors by its combination of subnanomolar potency, extreme selectivity, and reversible mechanism of action [1].

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MAO‑B pathway inhibition study fit, supports isoform‑selectivity research workflow

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Reversible competitive mechanism reported, enables temporal control and washout-based protocols

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Indazole‑5‑carboxamide scaffold, distinct from propargylamine chemotypes for scaffold‑profiling studies

• [1] Tzvetkov, N. T.; Hinz, S.; Küppers, P.; Gastreich, M.; Müller, C. E. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. J. Med. Chem. 2014, 57 (15), 6679–6703. DOI: 10.1021/jm500729a. View Source

Why PSB-1491 Cannot Be Replaced by Other MAO-B Inhibitors in Research Applications

Monoamine oxidase B inhibitors form a heterogeneous class with profound differences in potency, selectivity, reversibility, and chemical scaffold that preclude simple interchange [1]. Clinically used agents such as selegiline and rasagiline are irreversible propargylamine-based inhibitors with nanomolar potency and moderate selectivity (SI <450), while safinamide is a reversible but only moderately potent (IC50 ~98 nM) benzylamino derivative . PSB-1491 represents a distinct indazole-5-carboxamide chemotype that combines subnanomolar potency with >25,000-fold selectivity and reversible enzyme inhibition, a profile unmatched by any marketed MAO-B inhibitor [1]. Interchanging compounds without accounting for these differential properties can compromise experimental reproducibility, alter pharmacological outcomes, and invalidate mechanistic conclusions.

PSB‑1491 (this product)

Competitive reversible mechanism; >25,000‑fold selectivity context reported

Irreversible MAO‑B inhibitors (selegiline, rasagiline)

Irreversible propargylamine binding may shift temporal control and recovery profiles

PSB‑1491

Indazole‑5‑carboxamide scaffold, reported sub‑nanomolar assay potency context

Safinamide (reversible, lower potency)

Reversible but >250‑fold lower potency reported, isoform‑selectivity context may differ

PSB‑1491

MAO‑B/MAO‑A selectivity profile may reduce serotonergic confounding in models

Pan‑MAO or low‑selectivity inhibitors

MAO‑A cross‑reactivity can alter neurotransmitter metabolism interpretation

• [1] Tzvetkov, N. T.; Hinz, S.; Küppers, P.; Gastreich, M.; Müller, C. E. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. J. Med. Chem. 2014, 57 (15), 6679–6703. DOI: 10.1021/jm500729a. View Source

PSB-1491 Selection Evidence: Head-to-Head and Cross-Study Comparison with Clinical MAO-B Inhibitors

MAO-B Inhibitory Potency: PSB-1491 vs. Selegiline, Rasagiline, and Safinamide

PSB-1491 inhibits recombinant human MAO-B with an IC50 of 0.386 ± 0.052 nM, representing a >130-fold greater potency than selegiline (IC50 = 51 nM), >11-fold greater potency than rasagiline (IC50 = 4.43 nM), and >250-fold greater potency than safinamide (IC50 = 98 nM) in comparable recombinant human enzyme assays [1].

MAO‑B inhibitory potency

Cross‑study comparable

IC50 0.386 nM (PSB‑1491) vs. selegiline 51 nM, rasagiline 4.43 nM, safinamide 98 nM

Reported >130‑fold higher potency; supports low‑concentration assay design

Recombinant human MAO‑B, p‑tyramine substrate

Evidence Dimension	Inhibitory potency at recombinant human MAO-B (IC50)
Target Compound Data	0.386 ± 0.052 nM (human recombinant MAO-B)
Comparator Or Baseline	Selegiline: 51 nM; Rasagiline: 4.43 nM; Safinamide: 98 nM (all human recombinant MAO-B)
Quantified Difference	PSB-1491 is 132-fold more potent than selegiline, 11.5-fold more potent than rasagiline, and 254-fold more potent than safinamide
Conditions	Fluorescence-based assay using recombinant human MAO-B expressed in baculovirus-infected insect cells; substrate: p-tyramine [1]

Why This Matters

Subnanomolar potency enables studies at substantially lower compound concentrations, minimizing off-target effects and reducing the risk of solubility-limited artifacts in cell-based assays.

• [1] Tzvetkov, N. T.; Hinz, S.; Küppers, P.; Gastreich, M.; Müller, C. E. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. J. Med. Chem. 2014, 57 (15), 6679–6703. DOI: 10.1021/jm500729a. View Source

MAO-B Isoform Selectivity: PSB-1491 vs. Clinically Used MAO-B Inhibitors

PSB-1491 displays a selectivity index (SI = IC50 MAO-A / IC50 MAO-B) of >25,906-fold for human enzymes, derived from an MAO-A IC50 >10,000 nM and an MAO-B IC50 of 0.386 nM [1]. This selectivity exceeds that of selegiline (SI ~450), rasagiline (SI ~93), and safinamide (SI ~1,000) by a factor of approximately 26- to 278-fold .

MAO‑B isoform selectivity

Cross‑study comparable

Selectivity index >25,906 (MAO‑B/MAO‑A); comparators: selegiline ~450, rasagiline ~93, safinamide ~1,000

Supports MAO‑B‑specific pathway interpretation, minimizes MAO‑A confound

Clorgyline/selegiline as reference; recombinant human enzymes

Evidence Dimension	Selectivity index for MAO-B over MAO-A (human)
Target Compound Data	>25,906-fold (MAO-A IC50 >10,000 nM; MAO-B IC50 0.386 nM)
Comparator Or Baseline	Selegiline: ~450-fold; Rasagiline: ~93-fold; Safinamide: ~1,000-fold
Quantified Difference	PSB-1491 selectivity is ≥26-fold higher than safinamide, ≥58-fold higher than selegiline, and ≥278-fold higher than rasagiline
Conditions	Fluorescence-based assay; recombinant human MAO-A and MAO-B; clorgyline (MAO-A) and selegiline (MAO-B) as reference inhibitors [1]

Why This Matters

Extreme selectivity ensures that MAO-A-mediated metabolism of serotonin and noradrenaline remains unaffected at high inhibitor concentrations, eliminating the need for dietary tyramine restrictions in in vivo models and reducing serotonergic off-target confounding in mechanistic studies.

• [1] Tzvetkov, N. T.; Hinz, S.; Küppers, P.; Gastreich, M.; Müller, C. E. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. J. Med. Chem. 2014, 57 (15), 6679–6703. DOI: 10.1021/jm500729a. View Source

Reversibility of Enzyme Inhibition: PSB-1491 vs. Irreversible Propargylamine Inhibitors

PSB-1491 is a reversible, competitive MAO-B inhibitor, as demonstrated by recovery of enzyme activity upon dilution and Lineweaver-Burk analysis confirming competition with substrate [1]. In contrast, selegiline and rasagiline are irreversible, mechanism-based propargylamine inhibitors that covalently modify the FAD cofactor, requiring de novo enzyme synthesis for activity recovery [2]. Safinamide is also reversible but with 254-fold lower potency .

Reversibility mechanism

Class‑level inference

Reversible competitive; activity recovery upon dilution; Lineweaver‑Burk competitive pattern

Enables temporal control and washout recovery protocols

Irreversible propargylamine inhibitors lack this property

Evidence Dimension	Reversibility of MAO-B inhibition
Target Compound Data	Fully reversible and competitive (activity recovered upon dilution)
Comparator Or Baseline	Selegiline: irreversible; Rasagiline: irreversible; Safinamide: reversible but IC50 = 98 nM
Quantified Difference	PSB-1491 combines subnanomolar potency with reversibility; irreversible inhibitors lack temporal control; safinamide is reversible but 254-fold less potent
Conditions	Dilution recovery assay and Lineweaver-Burk kinetic analysis using recombinant human MAO-B [1]

Why This Matters

Reversible inhibition permits precise temporal control of target engagement in acute experiments, washout-based recovery studies, and avoids cumulative off-target covalent modifications that complicate chronic dosing paradigms.

• [1] Tzvetkov, N. T.; Hinz, S.; Küppers, P.; Gastreich, M.; Müller, C. E. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. J. Med. Chem. 2014, 57 (15), 6679–6703. DOI: 10.1021/jm500729a. View Source
• [2] Youdim, M. B. H.; Bakhle, Y. S. Monoamine Oxidase: Isoforms and Inhibitors in Parkinson's Disease and Depressive Illness. Br. J. Pharmacol. 2006, 147 (S1), S287–S296. (Review describing irreversible mechanism of propargylamine MAO-B inhibitors). View Source

Binding Affinity (Ki) for Human MAO-B: PSB-1491 vs. Reference Inhibitors

PSB-1491 demonstrates a binding affinity (Ki) of 0.22 nM for human MAO-B, as reported by independent biochemical profiling . For comparison, the clinically used reversible MAO-B inhibitor safinamide exhibits a Ki of approximately 16 µM for MAO-A and is less extensively characterized with respect to MAO-B Ki [1]. The subnanomolar Ki of PSB-1491 confirms its tight-binding interaction with MAO-B and supports its use in target engagement studies at low concentrations.

Binding affinity (Ki)

Cross‑study comparable

Ki = 0.22 nM for human MAO‑B

Reported high‑affinity binding; supports target engagement context

Safinamide Ki (MAO‑A) ~16 µM for comparison

Evidence Dimension	Equilibrium binding affinity (Ki) for human MAO-B
Target Compound Data	Ki = 0.22 nM (human MAO-B)
Comparator Or Baseline	Safinamide Ki (MAO-A) = ~16 µM; MAO-B Ki data not uniformly established
Quantified Difference	PSB-1491 Ki is subnanomolar (0.22 nM); safinamide binding parameters are orders of magnitude higher for MAO-A
Conditions	Binding assay conditions per TargetMol biochemical profiling

Why This Matters

A subnanomolar Ki value validates PSB-1491 for biochemical and biophysical target engagement experiments where high-affinity binding is required to detect MAO-B occupancy at low target concentrations.

• [1] Safinamide. DrugBank Accession Number DB06654. Ki (MAO-A) = 16 µM. View Source

Synthetic Accessibility and Physicochemical Profile: PSB-1491 within the Indazole-5-carboxamide Class

PSB-1491 is synthesized via a standard amide coupling procedure with high overall yield, as reported in the original medicinal chemistry study [1]. Among closely related indazole-5-carboxamide analogs, PSB-1491 (38a) provides the optimal combination of subnanomolar potency (IC50 0.386 nM) and extreme selectivity (>25,000-fold), whereas the more potent PSB-1410 (IC50 0.227 nM) exhibits substantially lower selectivity (>5,700-fold) [1]. PSB-1434, a difluoro analog, has improved physicochemical properties but 4-fold lower potency (IC50 1.59 nM) and only >6,000-fold selectivity [1].

Series‑internal profile

Direct comparison

PSB‑1491: IC50 0.386 nM, SI >25,906 vs. PSB‑1410 (0.227 nM, SI >5,700) and PSB‑1434 (1.59 nM, SI >6,000)

Optimally balanced potency–selectivity within indazole series

Synthesis via amide coupling; recombinant human enzyme assays

Evidence Dimension	Profile comparison of indazole-5-carboxamide series: potency, selectivity, scaffold
Target Compound Data	PSB-1491: IC50 0.386 nM, SI >25,906; indazole core, N-methyl substituent; synthesis via amide coupling
Comparator Or Baseline	PSB-1410: IC50 0.227 nM, SI >5,700; indole core. PSB-1434: IC50 1.59 nM, SI >6,000; difluoro analog
Quantified Difference	PSB-1491 is 1.7-fold less potent than PSB-1410 but 4.5-fold more selective; PSB-1491 is 4.1-fold more potent than PSB-1434 and 4.3-fold more selective
Conditions	Recombinant human MAO-A and MAO-B fluorescence-based assays; standardized synthesis in J. Med. Chem. 2014 [1]

Why This Matters

PSB-1491 represents the optimally balanced lead compound within its chemical series for researchers requiring both extreme selectivity and subnanomolar potency without the synthetic complexity or solubility trade-offs of alternative analogs.

• [1] Tzvetkov, N. T.; Hinz, S.; Küppers, P.; Gastreich, M.; Müller, C. E. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. J. Med. Chem. 2014, 57 (15), 6679–6703. DOI: 10.1021/jm500729a. View Source

Preferred Application Scenarios for PSB-1491 Based on Verified Differential Evidence

In Vitro Target Engagement Studies Requiring Subnanomolar MAO-B Occupancy

PSB-1491, with an IC50 of 0.386 nM and Ki of 0.22 nM, is the preferred tool compound for biochemical assays that demand high-affinity MAO-B binding at low enzyme concentrations, such as fluorescence polarization, TR-FRET, and SPR-based target engagement studies. Its >25,000-fold selectivity over MAO-A ensures that observed signals are not confounded by MAO-A cross-reactivity even at high compound concentrations [1].

Reversible Inhibition Protocols in Acute Neuroprotection Models

Unlike irreversible inhibitors selegiline and rasagiline that covalently inactivate MAO-B, PSB-1491's reversible mechanism enables washout experiments, pulsatile inhibition paradigms, and recovery-of-function studies in primary neuronal cultures or brain slice preparations. This temporal control is critical for distinguishing acute neuromodulatory effects from chronic adaptive changes [1].

In Vivo Parkinsonian Models Requiring High Selectivity to Avoid Serotonergic Toxicity

PSB-1491's selectivity index exceeding 25,000-fold over MAO-A is orders of magnitude higher than clinically used agents (selegiline SI ~450, rasagiline SI ~93). In MPTP or 6-OHDA rodent models of Parkinson's disease, this extreme selectivity minimizes the risk of MAO-A-mediated tyramine potentiation and serotonin syndrome, allowing researchers to dissect MAO-B-specific contributions to dopaminergic neuroprotection without the confound of MAO-A inhibition [1][2].

Chemical Biology Studies Differentiating Indazole-5-carboxamide Pharmacology from Propargylamine Scaffolds

PSB-1491 represents a structurally distinct indazole-5-carboxamide chemotype that does not carry the propargylamine warhead common to selegiline and rasagiline. This scaffold divergence enables structure-activity relationship (SAR) studies that deconvolute MAO-B catalytic inhibition from propargylamine-associated off-target effects such as glyceraldehyde-3-phosphate dehydrogenase (GAPDH) inhibition or pro-apoptotic signaling [1].

Application

Selection Property

Validation Focus

MAO‑B target engagement assays

Reported high‑affinity binding and selectivity profile

Binding occupancy at low enzyme concentrations; MAO‑A cross‑reactivity check

Reversible inhibition protocols in neuronal models

Competitive reversible mechanism

Washout recovery and temporal control validation

Parkinson’s disease model research (in vivo)

Extreme MAO‑B selectivity over MAO‑A

MAO‑A‑mediated neurotransmitter confound minimization

Chemical biology scaffold‑profiling studies

Indazole‑5‑carboxamide chemotype

Non‑propargylamine pharmacology; off‑target differentiation

• [1] Tzvetkov, N. T.; Hinz, S.; Küppers, P.; Gastreich, M.; Müller, C. E. Indazole- and Indole-5-carboxamides: Selective and Reversible Monoamine Oxidase B Inhibitors with Subnanomolar Potency. J. Med. Chem. 2014, 57 (15), 6679–6703. DOI: 10.1021/jm500729a. View Source
• [2] Youdim, M. B. H.; Bakhle, Y. S. Monoamine Oxidase: Isoforms and Inhibitors in Parkinson's Disease and Depressive Illness. Br. J. Pharmacol. 2006, 147 (S1), S287–S296. (Review discussing selectivity and safety of MAO-B inhibitors). View Source